Cas no 1325202-72-9 (4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 1325202-72-9
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6288662
• PubChem ID: 61646828
• Update Time: 2025-05-25

4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• CS-0307306
• EN300-1149183
• 1325202-72-9
• 4-Isobutyl-3-(thiophen-2-yl)-1h-pyrazol-5-amine
• AKOS010911747

• Inchi： 1S/C11H15N3S/c1-7(2)6-8-10(13-14-11(8)12)9-4-3-5-15-9/h3-5,7H,6H2,1-2H3,(H3,12,13,14)
• InChI Key： YHMHNDBASBJVOL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C(N)=NN1)CC(C)C

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.9Ų

Additional information on 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 1325202-72-9)

4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 1325202-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrazole core substituted with a thiophene ring and an isobutyl group, exhibits potential applications in drug discovery and material science. Its molecular formula and precise structure make it a subject of interest for researchers exploring heterocyclic chemistry and small molecule therapeutics.

The growing demand for novel bioactive compounds has led to increased searches for CAS 1325202-72-9 and related derivatives. Researchers often inquire about its synthesis methods, physicochemical properties, and potential biological activities. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in this compound, as it serves as a valuable scaffold for designing targeted inhibitors or functional materials.

One of the most frequently asked questions about 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine revolves around its solubility and stability under various conditions. Studies suggest that the compound demonstrates moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale applications. Its thermal stability and photochemical behavior are also critical parameters for researchers working on formulation development or process optimization.

In the context of green chemistry and environmental sustainability, there is rising interest in developing eco-friendly synthesis routes for compounds like CAS 1325202-72-9. Researchers are exploring catalytic methods and microwave-assisted reactions to improve yield and reduce waste. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial databases.

The structure-activity relationship (SAR) of 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine is another area of active investigation. Its thiophene moiety, known for enhancing electron delocalization, and the pyrazole ring, a common pharmacophore, contribute to its potential interactions with biological targets. These features make it a candidate for studies on enzyme inhibition or receptor modulation, particularly in fields like neurology and oncology.

Analytical characterization of CAS 1325202-72-9 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for preclinical studies and intellectual property protection. The compound's spectral data and chromatographic behavior are often requested by laboratories aiming to validate their synthetic protocols.

As the scientific community continues to explore multifunctional heterocycles, 4-(2-methylpropyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine remains a compelling case study. Its versatility and potential applications in medicinal chemistry, material science, and catalysis underscore its relevance in contemporary research. Future directions may include structure optimization for improved bioavailability or hybrid molecule design to unlock new therapeutic avenues.